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Compound of Interest

Compound Name: Tert-butyl formate

Cat. No.: B166776

For Immediate Reference: Key Safety and Handling Protocols for Tert-butyl Formate

This guide provides essential, direct guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of tert-butyl formate. By
adhering to these procedures, you can mitigate risks and ensure a secure laboratory
environment.

Tert-butyl formate is a highly flammable liquid and vapor that can cause serious eye and
respiratory irritation.[1][2] Proper personal protective equipment (PPE) and handling
procedures are critical to prevent exposure and ensure safety.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative safety data for tert-butyl
formate.
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Property Value Citations
Signal Word Danger [1]
Hazard Statements H225, H319, H335 [1]

o Flammable Liquid 2, Eye
Hazard Classifications o [1][2]
Irritation 2, STOT SE 3

Flash Point -9 °C (15.8 °F) - closed cup [1]
Boiling Point 82-83 °C [1]
Density 0.872 g/mL at 25 °C [1]

Essential Personal Protective Equipment (PPE)

The following table outlines the mandatory personal protective equipment for handling tert-
butyl formate.
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Body Part

Protective Equipment Citations

Eyes/Face

* Mandatory: Tight-sealing
safety goggles or chemical
safety glasses (compliant with
OSHA 29 CFR 1910.133 or
European Standard EN166).[3]

[41[5] * Recommended: Use in

[3114](5][6]

conjunction with a face shield

for maximum protection.[4][6]

Skin

* Gloves: Wear appropriate

chemical-resistant protective

gloves.[1][3][4][5] * Clothing:

Wear appropriate protective

clothing to prevent skin HRIRIE
exposure. Flame-retardant

antistatic protective clothing is

recommended.[3][4][6][7]

Respiratory

* Required when: Workplace
conditions warrant, such as
exceeding exposure limits,
experiencing irritation, or in
case of inadequate ventilation.
[31[4][8] A respiratory
protection program that meets
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements or
European Standard EN 149
must be followed.[3] * Type: A
dust mask type N95 (US) or a
type ABEK (EN14387)

respirator filter is suggested.[1]

[LIE3][4105]08]

For major spills or unknown
concentrations, a self-
contained breathing apparatus
(SCBA) is necessary.[4][5]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pim-resources.coleparmer.com/sds/80381.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-253637.pdf
https://www.fishersci.com/store/msds?partNumber=AC403541000&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-253637.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1688684238_ISOBUTYLFORMATE-CASNO-542-55-2-MSDS.pdf
https://pim-resources.coleparmer.com/sds/80381.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-253637.pdf
https://www.fishersci.com/store/msds?partNumber=AC403541000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_1688684238_ISOBUTYLFORMATE-CASNO-542-55-2-MSDS.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/270776
https://pim-resources.coleparmer.com/sds/80381.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-253637.pdf
https://www.fishersci.com/store/msds?partNumber=AC403541000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/80381.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-253637.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1688684238_ISOBUTYLFORMATE-CASNO-542-55-2-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/270776?userType=undefined
https://www.sigmaaldrich.com/SG/en/product/aldrich/270776
https://pim-resources.coleparmer.com/sds/80381.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-253637.pdf
https://www.fishersci.com/store/msds?partNumber=AC403541000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_1688684238_ISOBUTYLFORMATE-CASNO-542-55-2-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/270776?userType=undefined
https://pim-resources.coleparmer.com/sds/80381.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-253637.pdf
https://www.inchem.org/documents/icsc/icsc/eics0402.htm
https://pim-resources.coleparmer.com/sds/80381.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/270776
https://datasheets.scbt.com/sds/aghs/en/sc-253637.pdf
https://www.fishersci.com/store/msds?partNumber=AC403541000&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/product/aldrich/270776
https://pim-resources.coleparmer.com/sds/80381.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-253637.pdf
https://www.fishersci.com/store/msds?partNumber=AC403541000&countryCode=US&language=en
https://www.inchem.org/documents/icsc/icsc/eics0402.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Standard Operating Procedures
Engineering Controls and Preparation

o Ventilation: Always handle tert-butyl formate in a well-ventilated area.[3][9] Use a chemical
fume hood or local exhaust ventilation.[4]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[3][5][10]

e Ignition Sources: Tert-butyl formate is highly flammable.[8] Keep it away from heat, sparks,
open flames, and other ignition sources.[3][4][7] Use explosion-proof electrical, ventilating,
and lighting equipment.[3][4][5][7][8][10]

 Static Discharge: Ground and bond containers when transferring material to prevent static
discharge.[3][4][5][7][8][10] Use only non-sparking tools.[3][4][5]

Safe Handling and Use

o Personal Hygiene: Wash hands thoroughly after handling the chemical.[3][5] Do not eat,
drink, or smoke in the work area.[4][8]

o Clothing: Remove and wash contaminated clothing before reuse.[3][4][8]

» Avoid Contact: Avoid contact with eyes, skin, and clothing.[3] Do not breathe mist, vapors, or
spray.[4][5]

Storage
o Container: Keep the container tightly closed.[3][5][7]
e Location: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents, strong acids, and strong bases.[3][5] This should be in a
designated flammables area.[3][5]

Accidental Release Measures (Spills)

o Immediate Action: Remove all sources of ignition and evacuate personnel to a safe area.[3]

[4]15]
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e Ventilation: Ensure adequate ventilation in the spill area.[3]

o Containment: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[3][4][5] Do not use combustible materials like sawdust. Dam up the spill to
prevent it from spreading.[4]

o Cleanup: Use spark-proof tools to collect the absorbed material and place it in a suitable,
closed container for disposal.[3][4][5]

e Prevention: Prevent the spill from entering drains or waterways.[3][4]

First Aid Procedures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and
easy to do.[5] Seek medical attention.[3][5]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes.[3] Seek medical attention if irritation persists.[4]

 Inhalation: Move the affected person to fresh air immediately.[3] If breathing is difficult, give
oxygen.[3] If not breathing, give artificial respiration.[3][5] Seek medical attention.[3][5]

 Ingestion: Do NOT induce vomiting.[3][4] If the person is conscious and alert, rinse their
mouth and have them drink 2-4 cupfuls of water or milk.[3] Never give anything by mouth to
an unconscious person.[3][4] Seek immediate medical attention.[3]

Disposal Plan

o Waste Container: Collect waste material in its original container or a suitable, labeled, and
closed container.[7] Do not mix with other waste.[7]

o Disposal Method: Dispose of the contents and container at an approved waste disposal plant
in accordance with local, state, and federal regulations.[5][7]

o Empty Containers: Empty containers may retain product residue and can be hazardous.[3]
Handle uncleaned containers as you would the product itself.[7] Do not pressurize, cut, weld,
or expose empty containers to heat, sparks, or open flames.[3]
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Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of tert-butyl
formate, from preparation to disposal.
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Caption: Workflow for Safe Handling of Tert-butyl Formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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